Cas no 2138812-73-2 (Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)-)
Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)-
-
- Inchi: 1S/C10H16O3/c1-3-8(10(11)12)9-4-5-13-6-7(9)2/h7H,3-6H2,1-2H3,(H,11,12)
- InChI Key: JTZLZDOZJNETGI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=C1CCOCC1C)CC
Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-390426-0.05g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 0.05g |
$1068.0 | 2025-03-16 | |
| Enamine | EN300-390426-0.1g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 0.1g |
$1119.0 | 2025-03-16 | |
| Enamine | EN300-390426-0.25g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 0.25g |
$1170.0 | 2025-03-16 | |
| Enamine | EN300-390426-0.5g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 0.5g |
$1221.0 | 2025-03-16 | |
| Enamine | EN300-390426-1.0g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 1.0g |
$1272.0 | 2025-03-16 | |
| Enamine | EN300-390426-2.5g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 2.5g |
$2492.0 | 2025-03-16 | |
| Enamine | EN300-390426-5.0g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 5.0g |
$3687.0 | 2025-03-16 | |
| Enamine | EN300-390426-10.0g |
2-[(4Z)-3-methyloxan-4-ylidene]butanoic acid |
2138812-73-2 | 95.0% | 10.0g |
$5467.0 | 2025-03-16 |
Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)-
Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) (CAS No. 2138812-73-2): A Comprehensive Overview
Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene), identified by its CAS number 2138812-73-2, is a fascinating compound with significant implications in the field of organic chemistry and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its unique chemical properties and potential applications in drug development and synthetic chemistry.
The structural composition of Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) includes a butanoic acid moiety linked to a tetrahydro-3-methyl-4H-pyran ring. This arrangement confers upon the compound distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways. The presence of the tetrahydropyran ring introduces a level of complexity that is often exploited in the design of bioactive molecules.
In recent years, there has been growing interest in the exploration of such heterocyclic compounds for their potential pharmacological effects. The unique scaffold of Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) suggests that it may exhibit properties suitable for use in the development of novel therapeutic agents. Specifically, the interaction between the butanoic acid group and the tetrahydropyran ring could influence its biological activity, making it a candidate for further investigation.
One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been investigating how structural modifications can enhance biological activity, and Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) presents an excellent starting point for such studies. The compound's ability to serve as a building block for more complex molecules makes it particularly valuable in drug discovery efforts.
The synthesis of Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) is another area of interest. The intricate nature of its structure requires sophisticated synthetic techniques, but advances in organic chemistry have made it increasingly feasible to produce this compound on a laboratory scale. These synthetic methods not only contribute to the availability of the compound for research purposes but also provide insights into new synthetic strategies that could be applied to other complex molecules.
The chemical properties of Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) also make it a useful tool for studying molecular interactions. Its reactivity with other compounds can be harnessed to develop new analytical methods and to understand fundamental chemical processes. For instance, its ability to participate in various types of reactions makes it a valuable candidate for use in mechanistic studies and as a probe for understanding reaction mechanisms.
In addition to its synthetic utility, Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) has shown promise in preliminary biological assays. These studies suggest that the compound may have effects on cellular processes that could be relevant to therapeutic applications. While more research is needed to fully elucidate its biological profile, these initial findings highlight its potential as a lead compound for further development.
The role of computational chemistry in studying compounds like Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) cannot be overstated. Advanced computational methods allow researchers to predict and analyze the behavior of molecules before they are synthesized and tested experimentally. This approach not only saves time and resources but also provides valuable insights into the structure-property relationships that govern molecular behavior.
The future prospects for Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene) are promising. As our understanding of organic chemistry and medicinal chemistry continues to evolve, so too will our ability to harness this compound's potential. Whether it emerges as a key intermediate in drug development or finds other applications in chemical research, its significance is undeniable.
In conclusion, Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene), with its CAS number 2138812-73-2, represents an exciting avenue for research in organic chemistry and pharmaceutical science. Its unique structure and potential applications make it a compound worthy of continued investigation and development.
2138812-73-2 (Butanoic acid, 2-(tetrahydro-3-methyl-4H-pyran-4-ylidene)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)